Cas no 94201-71-5 (1,9-Undecadien-4-ol,2,6,10-trimethyl-, 4-acetate)

• Product name: 1,9-Undecadien-4-ol,2,6,10-trimethyl-, 4-acetate
• CAS No: 94201-71-5
• MF: C₁₆H₂₈O₂
• MW: 252.39232
• CID: 809599
• PubChem ID: 3024002

1,9-Undecadien-4-ol,2,6,10-trimethyl-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 1,9-Undecadien-4-ol,2,6,10-trimethyl-, 4-acetate
• 2,6,10-trimethylundeca-1,9-dien-4-yl acetate
• DTXSID40916116
• NS00066241
• 94201-71-5
• EINECS 303-660-0

• Inchi： InChI=1S/C16H28O2/c1-12(2)8-7-9-14(5)11-16(10-13(3)4)18-15(6)17/h8,14,16H,3,7,9-11H2,1-2,4-6H3
• InChI Key： CORWEQVTDUHIDS-UHFFFAOYSA-N
• SMILES： CC(CCC=C(C)C)CC(CC(=C)C)OC(=O)C

Computed Properties

• Exact Mass: 252.209
• Monoisotopic Mass: 252.209
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.884
• Boiling Point: 322.4°Cat760mmHg
• Flash Point: 94.3°C
• Refractive Index: 1.454